Cas no 2229456-08-8 (4-chloro-1-ethyl-5-(3-methylazetidin-3-yl)oxy-1H-imidazole)
4-chloro-1-ethyl-5-(3-methylazetidin-3-yl)oxy-1H-imidazole Chemical and Physical Properties
Names and Identifiers
-
- 4-chloro-1-ethyl-5-(3-methylazetidin-3-yl)oxy-1H-imidazole
- EN300-1997182
- 2229456-08-8
- 4-chloro-1-ethyl-5-[(3-methylazetidin-3-yl)oxy]-1H-imidazole
-
- Inchi: 1S/C9H14ClN3O/c1-3-13-6-12-7(10)8(13)14-9(2)4-11-5-9/h6,11H,3-5H2,1-2H3
- InChI Key: FUBDLBBLBOIRLM-UHFFFAOYSA-N
- SMILES: ClC1=C(N(C=N1)CC)OC1(C)CNC1
Computed Properties
- Exact Mass: 215.0825398g/mol
- Monoisotopic Mass: 215.0825398g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 210
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 39.1Ų
4-chloro-1-ethyl-5-(3-methylazetidin-3-yl)oxy-1H-imidazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1997182-0.05g |
4-chloro-1-ethyl-5-[(3-methylazetidin-3-yl)oxy]-1H-imidazole |
2229456-08-8 | 0.05g |
$1608.0 | 2023-09-16 | ||
| Enamine | EN300-1997182-0.1g |
4-chloro-1-ethyl-5-[(3-methylazetidin-3-yl)oxy]-1H-imidazole |
2229456-08-8 | 0.1g |
$1685.0 | 2023-09-16 | ||
| Enamine | EN300-1997182-0.25g |
4-chloro-1-ethyl-5-[(3-methylazetidin-3-yl)oxy]-1H-imidazole |
2229456-08-8 | 0.25g |
$1762.0 | 2023-09-16 | ||
| Enamine | EN300-1997182-0.5g |
4-chloro-1-ethyl-5-[(3-methylazetidin-3-yl)oxy]-1H-imidazole |
2229456-08-8 | 0.5g |
$1838.0 | 2023-09-16 | ||
| Enamine | EN300-1997182-1g |
4-chloro-1-ethyl-5-[(3-methylazetidin-3-yl)oxy]-1H-imidazole |
2229456-08-8 | 1g |
$1915.0 | 2023-09-16 | ||
| Enamine | EN300-1997182-2.5g |
4-chloro-1-ethyl-5-[(3-methylazetidin-3-yl)oxy]-1H-imidazole |
2229456-08-8 | 2.5g |
$3752.0 | 2023-09-16 | ||
| Enamine | EN300-1997182-5g |
4-chloro-1-ethyl-5-[(3-methylazetidin-3-yl)oxy]-1H-imidazole |
2229456-08-8 | 5g |
$5553.0 | 2023-09-16 | ||
| Enamine | EN300-1997182-10g |
4-chloro-1-ethyl-5-[(3-methylazetidin-3-yl)oxy]-1H-imidazole |
2229456-08-8 | 10g |
$8234.0 | 2023-09-16 | ||
| Enamine | EN300-1997182-1.0g |
4-chloro-1-ethyl-5-[(3-methylazetidin-3-yl)oxy]-1H-imidazole |
2229456-08-8 | 1g |
$0.0 | 2023-06-01 |
4-chloro-1-ethyl-5-(3-methylazetidin-3-yl)oxy-1H-imidazole Related Literature
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
Additional information on 4-chloro-1-ethyl-5-(3-methylazetidin-3-yl)oxy-1H-imidazole
Recent Advances in the Study of 4-chloro-1-ethyl-5-(3-methylazetidin-3-yl)oxy-1H-imidazole (CAS: 2229456-08-8)
The compound 4-chloro-1-ethyl-5-(3-methylazetidin-3-yl)oxy-1H-imidazole (CAS: 2229456-08-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique imidazole core and azetidine substituent, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential mechanisms of action, making it a subject of intense investigation.
One of the key areas of research has been the optimization of synthetic routes for 4-chloro-1-ethyl-5-(3-methylazetidin-3-yl)oxy-1H-imidazole. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel, high-yield synthesis method that improves both the efficiency and scalability of production. The method involves a multi-step process starting from commercially available precursors, with a key step being the introduction of the azetidine moiety via a palladium-catalyzed coupling reaction. This advancement is expected to facilitate further preclinical and clinical studies of the compound.
Pharmacological evaluations have revealed that 4-chloro-1-ethyl-5-(3-methylazetidin-3-yl)oxy-1H-imidazole exhibits potent activity against certain kinase targets implicated in inflammatory and oncological diseases. In vitro assays demonstrated significant inhibition of key signaling pathways, such as the JAK-STAT and PI3K-AKT pathways, at nanomolar concentrations. These findings were corroborated by in vivo studies using murine models, where the compound showed efficacy in reducing tumor growth and inflammation markers without significant toxicity.
Another promising avenue of research involves the compound's potential as a modulator of immune responses. Preliminary data from a 2024 study suggest that 4-chloro-1-ethyl-5-(3-methylazetidin-3-yl)oxy-1H-imidazole can selectively inhibit certain cytokines, making it a candidate for autoimmune disease therapy. Researchers are particularly interested in its ability to modulate T-cell activation and proliferation, which could have implications for conditions such as rheumatoid arthritis and multiple sclerosis.
Despite these encouraging results, challenges remain in the development of 4-chloro-1-ethyl-5-(3-methylazetidin-3-yl)oxy-1H-imidazole as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further structural optimization and comprehensive toxicological studies. Current efforts are focused on designing derivatives with improved pharmacokinetic profiles while retaining the compound's biological activity.
In conclusion, 4-chloro-1-ethyl-5-(3-methylazetidin-3-yl)oxy-1H-imidazole (CAS: 2229456-08-8) represents a promising scaffold for drug development, with applications spanning oncology, immunology, and inflammation. The recent advancements in its synthesis and biological evaluation underscore its potential as a lead compound for future therapeutics. Continued research in this area is expected to yield valuable insights into its mechanism of action and therapeutic utility.
2229456-08-8 (4-chloro-1-ethyl-5-(3-methylazetidin-3-yl)oxy-1H-imidazole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)